2-(1-adamantyl)-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)acetamide

• IUPAC Name: 2-(1-adamantyl)-N-[4-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]acetamide
• InChI: InChI=1S/C24H25N3O2/c28-21(14-24-11-15-8-16(12-24)10-17(9-15)13-24)26-19-5-3-18(4-6-19)23-27-22-20(29-23)2-1-7-25-22/h1-7,15-17H,8-14H2,(H,26,28)
• InChI Key: MHXJQWQRWSMLOF-UHFFFAOYSA-N
• Canonical SMILES: C1C2CC3CC1CC(C2)(C3)CC(=O)NC4=CC=C(C=C4)C5=NC6=C(O5)C=CC=N6
• Molecular Formula: C24H25N3O2
• Molecular Weight: 387.5 g/mol

Description

The compound is a complex organic molecule that likely contains an adamantyl group (a type of bulky, three-dimensional alkyl group derived from adamantane), an oxazolo[4,5-b]pyridine group (a bicyclic heterocycle containing nitrogen and oxygen), and an acetamide group (derived from acetic acid). These types of compounds are often synthesized for their potential biological activities.

Synthesis Analysis

While specific synthesis methods for this compound were not found, similar compounds, such as 1,3-oxazolo[4,5-d]pyrimidine and 1,3-oxazolo[5,4-d]pyrimidine derivatives, have been synthesized and functionalized in various studies. The synthesis of these related compounds often involves complex organic reactions, including condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions.

Molecular Structure Analysis

The molecular structure of this compound likely involves several fused ring systems, including an adamantyl group, an oxazolo[4,5-b]pyridine group, and an acetamide group. The exact structure would depend on the specific arrangement and connectivity of these groups.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely depend on its exact molecular structure. Similar compounds have been used in various chemical reactions, often involving the functionalization of the oxazolo[4,5-b]pyridine group.